3-((4-chlorophenyl)thio)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H19ClN2O2S2/c1-18(2)9-13-16(14(22)10-18)25-17(20-13)21-15(23)7-8-24-12-5-3-11(19)4-6-12/h3-6H,7-10H2,1-2H3,(H,20,21,23)
• InChI Key: RASCDQCTBVRATC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)CCSC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H19ClN2O2S2
• Molecular Weight: 394.9 g/mol

Description

3-((4-chlorophenyl)thio)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C18H19ClN2O2S2 and its molecular weight is 394.93. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds structurally related to the specified chemical have been synthesized and evaluated for their herbicidal activity. For example, a study on N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide demonstrated effective herbicidal properties, indicating the potential agricultural applications of such compounds (Liu et al., 2008).

Antimicrobial and Antifungal Activity

Research on nitrogen and sulfur-containing heterocyclic compounds, including those with benzothiazole groups, has shown significant antibacterial and antifungal activities. These compounds were synthesized using microwave-assisted methods, indicating the potential for developing new antimicrobial agents from structurally similar compounds (K. Mistry & K. R. Desai, 2006).

Synthesis of Pharmaceutical Agents

Studies involving the synthesis and QSAR (Quantitative Structure-Activity Relationship) of benzothiazolyl substituted pyrazol-5-ones have highlighted their promising antibacterial agents, especially against specific strains such as Staphylococcus aureus and Bacillus subtilis. These findings suggest the potential of structurally related compounds for pharmaceutical applications (M. Palkar et al., 2017).

Evaluation of Cytotoxic Activities

The synthesis of new thiazole derivatives and their evaluation for antimicrobial and cytotoxic activities have been reported, indicating the significance of thiazole and chlorophenyl components in developing compounds with potential therapeutic applications (Sam Dawbaa et al., 2021).